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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B1146708 Get Quote

In-Depth Technical Guide: 4-Methylpentanal-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of 4-
Methylpentanal-d7, a deuterated analog of 4-Methylpentanal. This stable isotope-labeled

compound is a valuable tool in various research applications, particularly in mass spectrometry-

based studies, serving as an internal standard for the quantification of its non-labeled

counterpart.

Core Molecular Data
The incorporation of seven deuterium atoms significantly alters the molecular weight of 4-

Methylpentanal, a key feature leveraged in its scientific applications. Below is a summary of the

core molecular data for both 4-Methylpentanal-d7 and its non-deuterated form.

Property 4-Methylpentanal-d7 4-Methylpentanal

Molecular Formula C6H5D7O[1][2][3][4] C6H12O[5][6]

Molecular Weight 107.202 g/mol [7] 100.1589 g/mol [5]

CAS Number 1794978-55-4[2][3][4][7] 1119-16-0[5]
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Note: The molecular weight of 4-Methylpentanal-d7 is reported with slight variations across

different suppliers, ranging from 107.17 to 107.202 g/mol . The value presented represents the

higher end of this range.

Experimental Context and Applications
4-Methylpentanal-d7 is primarily utilized as an internal standard in analytical chemistry. Its

chemical properties are nearly identical to endogenous 4-Methylpentanal, but its increased

mass allows for clear differentiation in mass spectrometric analyses. This is crucial for accurate

quantification in complex biological matrices.

4-Methylpentanal itself, also known as isocaproaldehyde, is an alpha-hydrogen aldehyde.[8] It

has been identified as a human and mouse metabolite.[6] In humans, it is involved in several

enzymatic reactions and has been associated with certain metabolic pathways.

Logical Relationship: Isotopic Labeling
The fundamental principle behind the utility of 4-Methylpentanal-d7 is isotopic labeling. The

following diagram illustrates the relationship between the parent compound and its deuterated

analog.
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Figure 1: Relationship between 4-Methylpentanal and its Deuterated Analog
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Figure 2: Workflow for Isotope Dilution Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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